![molecular formula C11H11Cl2NO B2394151 {[5-(4-Chlorophenyl)-2-furyl]methyl}amine hydrochloride CAS No. 69146-89-0](/img/structure/B2394151.png)
{[5-(4-Chlorophenyl)-2-furyl]methyl}amine hydrochloride
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Description
“{[5-(4-Chlorophenyl)-2-furyl]methyl}amine hydrochloride” is a chemical compound with the CAS Number: 69146-89-0. It has a molecular weight of 244.12 and its IUPAC name is (5-(4-chlorophenyl)furan-2-yl)methanamine hydrochloride .
Molecular Structure Analysis
The InChI code for “{[5-(4-Chlorophenyl)-2-furyl]methyl}amine hydrochloride” is 1S/C11H10ClNO.ClH/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11;/h1-6H,7,13H2;1H and the InChI key is RZWKQWXXGUQPQW-UHFFFAOYSA-N .Chemical Reactions Analysis
Amines, including “{[5-(4-Chlorophenyl)-2-furyl]methyl}amine hydrochloride”, are known to act as weak organic bases. They have a lone electron pair on their nitrogen atoms and can accept a proton from water to form substituted ammonium ions .Mechanism of Action
Target of Action
The primary target of {[5-(4-Chlorophenyl)-2-furyl]methyl}amine hydrochloride is the histamine H1 receptor . This receptor plays a crucial role in mediating physiological responses to histamine, a biogenic amine that contributes to a variety of biological processes, including inflammation, gastric acid secretion, and neurotransmission .
Mode of Action
{[5-(4-Chlorophenyl)-2-furyl]methyl}amine hydrochloride acts as a competitive reversible H1 receptor antagonist . It binds to the histamine H1 receptor, blocking the action of endogenous histamine . This subsequently leads to temporary relief of the negative symptoms brought on by histamine .
Biochemical Pathways
It is known that the compound’s antagonistic action on the h1 receptor inhibits vasodilation, increases in vascular permeability, and tissue edema associated with histamine release .
Result of Action
The molecular and cellular effects of {[5-(4-Chlorophenyl)-2-furyl]methyl}amine hydrochloride’s action are primarily related to its antagonistic effect on the H1 receptor. By blocking the action of histamine, the compound can alleviate symptoms associated with excessive histamine release, such as those seen in allergic reactions .
properties
IUPAC Name |
[5-(4-chlorophenyl)furan-2-yl]methanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO.ClH/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11;/h1-6H,7,13H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZWKQWXXGUQPQW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(O2)CN)Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{[5-(4-Chlorophenyl)-2-furyl]methyl}amine hydrochloride | |
CAS RN |
69146-89-0 |
Source
|
Record name | [5-(4-chlorophenyl)furan-2-yl]methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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